![molecular formula C22H29N3O3S B499027 4-(3,4-dimethoxybenzyl)-3-(2-hydroxyethyl)-N-phenyl-1-piperazinecarbothioamide CAS No. 780821-34-3](/img/structure/B499027.png)
4-(3,4-dimethoxybenzyl)-3-(2-hydroxyethyl)-N-phenyl-1-piperazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3,4-dimethoxybenzyl)-3-(2-hydroxyethyl)-N-phenyl-1-piperazinecarbothioamide, commonly known as Dimebon, is a small molecule drug that has been the subject of scientific research for its potential therapeutic applications. Dimebon is a piperazine derivative and has been shown to have neuroprotective and cognitive-enhancing effects. In
Mechanism of Action
The exact mechanism of action of Dimebon is not fully understood. However, it has been shown to have multiple effects on various neurotransmitter systems, including the cholinergic, glutamatergic, and dopaminergic systems. Dimebon has been shown to enhance the activity of the cholinergic system, which is involved in learning and memory. It has also been shown to have neuroprotective effects by reducing oxidative stress and preventing the death of neurons.
Biochemical and Physiological Effects:
Dimebon has been shown to have multiple biochemical and physiological effects. It has been shown to enhance cognitive function and memory in animal models and humans. Dimebon has also been shown to have neuroprotective effects by reducing oxidative stress and preventing the death of neurons. In addition, Dimebon has been shown to have anti-inflammatory effects and to modulate the immune system.
Advantages and Limitations for Lab Experiments
One of the advantages of using Dimebon in lab experiments is its ability to enhance cognitive function and memory in animal models. This makes it a useful tool for studying the neurobiology of learning and memory. Another advantage of using Dimebon is its neuroprotective effects, which make it a useful tool for studying the mechanisms of neurodegeneration.
One limitation of using Dimebon in lab experiments is its limited solubility in water, which makes it difficult to administer in vivo. Another limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to interpret the results of experiments.
Future Directions
There are several future directions for Dimebon research. One area of research is the development of more efficient synthesis methods for Dimebon. Another area of research is the investigation of the mechanisms underlying its cognitive-enhancing and neuroprotective effects. This may lead to the development of more effective therapies for neurological and psychiatric disorders.
In conclusion, Dimebon is a small molecule drug that has been the subject of scientific research for its potential therapeutic applications. It has been shown to have neuroprotective and cognitive-enhancing effects and has been studied in various neurological and psychiatric disorders. While there are advantages and limitations to using Dimebon in lab experiments, there are several future directions for research that may lead to the development of more effective therapies.
Synthesis Methods
The synthesis of Dimebon involves the reaction of 3,4-dimethoxybenzylamine with 2-bromoethanol to form 3-(2-hydroxyethyl)-3,4-dimethoxybenzylamine. This intermediate is then reacted with N-phenylthiourea to form Dimebon. The reaction scheme for the synthesis of Dimebon is shown below:
Scientific Research Applications
Dimebon has been the subject of scientific research for its potential therapeutic applications in various neurological and psychiatric disorders. Some of the areas where Dimebon has been studied include Alzheimer's disease, Huntington's disease, Parkinson's disease, and schizophrenia.
properties
IUPAC Name |
4-[(3,4-dimethoxyphenyl)methyl]-3-(2-hydroxyethyl)-N-phenylpiperazine-1-carbothioamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O3S/c1-27-20-9-8-17(14-21(20)28-2)15-24-11-12-25(16-19(24)10-13-26)22(29)23-18-6-4-3-5-7-18/h3-9,14,19,26H,10-13,15-16H2,1-2H3,(H,23,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUWGUKDSWKCTQZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCN(CC2CCO)C(=S)NC3=CC=CC=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,4-dimethoxybenzyl)-3-(2-hydroxyethyl)-N-phenyl-1-piperazinecarbothioamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.